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Compound of Interest

Compound Name: Allyltriisopropylsilane

Cat. No.: B1276873

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, properties,
synthesis, and reactivity of allyltriisopropylsilane, a versatile organosilane reagent.

Molecular Structure and Properties

Allyltriisopropylsilane, with the IUPAC name tri(propan-2-yl)-prop-2-enylsilane, is an
organosilicon compound featuring a silicon atom bonded to three bulky isopropyl groups and
one allyl group. This structure imparts unique reactivity, making it a valuable reagent in organic
synthesis.

Molecular Structure:

Table 1: Molecular Identifiers and Weights
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Identifier Value

Molecular Formula C12H26Si

Molecular Weight 198.43 g/mol

Exact Mass 198.180377 g/mol

CAS Number 24400-84-8

InChl Key AKQHUJRZKBYZLC-UHFFFAOYSA-N

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless clear liquid
Boiling Point 130-210.7 °C at 760 mmHg
Density 0.767-0.83 g/mL at 25 °C

Refractive Index (n20/D)

~1.47

Purity

Typically 295% (GC)

Storage Conditions

Store under an inert atmosphere at room

temperature; moisture sensitive.

Experimental Protocols

Detailed methodologies for the synthesis of allyltriisopropylsilane and a key reaction, the

Hosomi-Sakurai allylation, are presented below.

2.1. Synthesis of Allyltriisopropylsilane via Grignard Reaction

This protocol describes a common method for the formation of a silicon-carbon bond through

the reaction of a Grignard reagent with a chlorosilane.

Experimental Workflow:
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Caption: Synthesis of Allyltriisopropylsilane via Grignard Reaction.

Detailed Protocol:

e Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, a dropping funnel, and a magnetic stirrer under an argon atmosphere, place
magnesium turnings (1.2 equivalents). Add a small crystal of iodine to initiate the reaction.
Add a solution of allyl bromide (1.0 equivalent) in dry tetrahydrofuran (THF) dropwise via the
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dropping funnel to the magnesium turnings. The reaction is initiated, and the mixture is
stirred until the magnesium is consumed, forming allylmagnesium bromide.

» Reaction with Chlorotriisopropylsilane: Cool the freshly prepared Grignard reagent to 0 °C in
an ice bath. Add a solution of chlorotriisopropylsilane (1.0 equivalent) in dry THF dropwise to
the Grignard solution with vigorous stirring. After the addition is complete, allow the reaction
mixture to warm to room temperature and stir for an additional 12 hours.

e Work-up and Purification: Cool the reaction mixture to 0 °C and quench by the slow addition
of a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory
funnel and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with
brine, and dry over anhydrous magnesium sulfate. Filter the solution and remove the solvent
under reduced pressure. The crude product is then purified by vacuum distillation to yield
pure allyltriisopropylsilane.

2.2. Hosomi-Sakurai Allylation of an Aldehyde

This protocol details the Lewis acid-mediated reaction of allyltriisopropylsilane with an
aldehyde to form a homoallylic alcohol. This reaction is a cornerstone of allylsilane chemistry.

[11[21[3][4]

Signaling Pathway:
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Caption: Mechanism of the Hosomi-Sakurai Allylation Reaction.
Detailed Protocol:

o Reaction Setup: To a solution of the aldehyde (1.0 equivalent) in dry dichloromethane (DCM)
in a flame-dried flask under an argon atmosphere, cool the mixture to -78 °C using a dry
ice/acetone bath.

» Lewis Acid Addition: Slowly add a solution of titanium tetrachloride (TiCl4, 1.0 equivalent) in
DCM to the cooled aldehyde solution. Stir the resulting mixture at -78 °C for 10 minutes.
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 Allylsilane Addition: Add allyltriisopropylsilane (1.2 equivalents) dropwise to the reaction
mixture. Allow the reaction to stir at -78 °C for 1-2 hours, monitoring the progress by thin-
layer chromatography (TLC).

e Quenching and Work-up: Upon completion, quench the reaction by the addition of a
saturated aqueous solution of ammonium chloride. Allow the mixture to warm to room
temperature, then transfer to a separatory funnel.

o Extraction and Purification: Separate the organic and aqueous layers. Extract the aqueous
layer with DCM (3 x 30 mL). Combine the organic extracts, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash
column chromatography on silica gel to afford the desired homoallylic alcohol.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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